2-Amino-6-bromo-5,7-dimethyl-1,8-naphthyridine

• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol
• IUPAC Name: 6-bromo-5,7-dimethyl-1,8-naphthyridin-2-amine
• InChI: InChI=1S/C10H10BrN3/c1-5-7-3-4-8(12)14-10(7)13-6(2)9(5)11/h3-4H,1-2H3,(H2,12,13,14)
• InChI Key: WSSAHJGDLWNAMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=NC2=NC(=C1Br)C)N

Description

2-Amino-6-bromo-5,7-dimethyl-1,8-naphthyridine is a useful research compound. Its molecular formula is C10H10BrN3 and its molecular weight is 252.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

173 g (1 mol) of 2-amino-5,7-dimethyl-1,8-naphthyridine is suspended in 500 ml of glacial acetic acid. At 60° C. and with stirring, 160 g (1 mol) of bromine is dripped in, the solid going into solution. After all has been added, the mixture is stirred overnight at room temperature (20° C.) and then poured into 1 liter of water. Excess bromine is reduced by adding a small amount of NaHSO3. The pH is brought to 4 with concentrated NH3 solution. The mixture is stirred for about 30 minutes and the precipitate is filtered off and dried under reduced pressure to give 132 g of a pale brown solid.